Cas no 55713-15-0 (Rubrosulphin)

Rubrosulphin structure
Rubrosulphin structure
Product name:Rubrosulphin
CAS No:55713-15-0
MF:C29H20O10
MW:528.463109016418
CID:2066205
PubChem ID:85470810

Rubrosulphin Chemical and Physical Properties

Names and Identifiers

    • Rubrosulphin
    • (3R,12R)-3,4,12,13-Tetrahydro-9,17-dihydroxy-7-methoxy-3,12-dimethyl-1H,8H-furo[2'',3'':6,7:4'',5'':7',8']dinaphtho[2,3-c:2',3'-c']dipyran-1,8,10,15-tetrone
    • HY-121463
    • 55713-15-0
    • 1H,8H-Furo(2'',3'':6,7:4'',5'':7',8')dinaphtho(2,3-c:2',3'-c')dipyran-1,8,10,15-tetrone, 3,4,12,13-tetrahydro-9,17-dihydroxy-7-methoxy-3,12-dimethyl-, (3R-cis)-
    • Rubrosulfin
    • Inchi: InChI=1S/C29H20O10/c1-9-4-11-6-13-8-15(36-3)20-21-25(33)19-14(7-12-5-10(2)38-29(35)18(12)24(19)32)22(30)27(21)39-26(20)16(13)23(31)17(11)28(34)37-9/h6-10,31-32H,4-5H2,1-3H3
    • InChI Key: XRRCXEFWLWRGLZ-UHFFFAOYSA-N
    • SMILES: C[C@@H]1Cc(c2)c(C(O1)=O)c(O)c3c2cc(OC)c4c3oc(C(c5c6c(O)c(C(O[C@H](C)C7)=O)c7c5)=O)c4C6=O

Computed Properties

  • Exact Mass: 528.10564683Da
  • Monoisotopic Mass: 528.10564683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 1
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų
  • XLogP3: 1.566

Experimental Properties

  • Color/Form: Solid powder

Rubrosulphin Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

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